Tert-butyl 6-chloropyridazine-3-carboxylate
Overview
Description
Tert-butyl 6-chloropyridazine-3-carboxylate is a chemical compound used in cancer research . It is available for purchase as a reference standard from various chemical and analytical standards suppliers .
Molecular Structure Analysis
The molecular structure of Tert-butyl 6-chloropyridazine-3-carboxylate is represented by the formula C9H11ClN2O2 . This compound belongs to the class of organic compounds known as pyridinecarboxylic acids and derivatives .Scientific Research Applications
Polymer Synthesis
“Tert-butyl 6-chloropyridazine-3-carboxylate” could potentially be used in the field of polymer synthesis. For instance, a similar compound, tert-butyl aziridine-1-carboxylate (BocAz), has been reported to undergo anionic-ring-opening polymerizations (AROP) to form polysulfonyllaziridines . The tert-butyloxycarbonyl (BOC) group on the aziridine nitrogen activates the aziridine for AROP, allowing the synthesis of low-molecular-weight poly(BocAz) chains .
Cancer Research
This compound is listed under Cancer Research Chemicals and Analytical Standards . While the specific applications aren’t mentioned, it’s possible that it could be used in the development or testing of new cancer treatments.
Synthesis of Key Intermediates
“Tert-butyl 6-chloropyridazine-3-carboxylate” could potentially be used in the synthesis of key intermediates for other compounds. For example, a similar compound, Tert-butyl (4R)-4- (methoxymethylcarbamoyl)-2,2-dimethylthiazolidine-3-carboxylate, is a key intermediate of the natural product Biotin .
Synthesis of Spirocyclobutanes
Another potential application could be in the synthesis of spirocyclobutanes . While the specific compound isn’t mentioned, the use of tert-butyl carboxylates in similar reactions suggests potential applicability.
properties
IUPAC Name |
tert-butyl 6-chloropyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O2/c1-9(2,3)14-8(13)6-4-5-7(10)12-11-6/h4-5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHTGBUQUDMBSRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=NN=C(C=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 6-chloropyridazine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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